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Objective: To provide a detailed protocol for the foliar application of Urea Ammonium Nitrate
(UAN) in wheat (Triticum aestivum L.) research, focusing on methodologies to evaluate its
effects on yield, grain protein content, and nitrogen uptake efficiency.

Introduction

Foliar application of nitrogen, particularly in the form of Urea Ammonium Nitrate (UAN), is a
critical agronomic practice investigated for its potential to enhance grain quality, specifically
protein content, in wheat.[1][2] This method is often employed as a supplemental nitrogen
application late in the growing season when soil uptake may be limited.[1][3] The timing and
rate of foliar UAN application are crucial factors influencing its efficacy and the potential for
phytotoxicity (leaf burn).[4][5] This document outlines the experimental protocol for conducting
research on the foliar application of UAN in wheat.

Materials and Equipment
o Fertilizer: Urea Ammonium Nitrate (UAN) solution (commonly 28% or 32% N).
o Wheat Cultivar: A certified wheat cultivar with known agronomic characteristics.

o Experimental Plots: Uniform field plots established using a randomized complete block
design (RCBD) with a minimum of three replications.[6]
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» Spraying Equipment: Calibrated small-plot sprayer equipped with flat-fan nozzles.[7][8]
Streamer bars or stream jet nozzles can also be used to minimize leaf contact.[4]

o Personal Protective Equipment (PPE): Safety goggles, gloves, and protective clothing.

e Measurement Tools: Graduated cylinders, weighing scale, soil probe, plant canopy analyzer
(for NDVI readings), and harvesting equipment.

e Laboratory Equipment: Combustion analyzer for determining nitrogen content in grain and
straw.[9]

Experimental Protocol
Experimental Design

A Randomized Complete Block Design (RCBD) is recommended to account for field variability.
[6] Treatments should include a control (no foliar N application) and various rates and timings
of foliar UAN application.

Example Treatment Structure:

e T1: Control (No foliar N)

e T2: 14 kg N/ha UAN at First Hollow Stem[9]

e T3: 28 kg N/ha UAN at First Hollow Stem[9]

e T4: 40 kg N/ha UAN at First Hollow Stem[9]

e T5: 14 kg N/ha UAN at Flag Leaf Stage[9]

e T6: 30 Ibs N/ac (approx. 33.6 kg N/ha) UAN at Boot Stage[10]

e T7: 30 Ibs N/ac (approx. 33.6 kg N/ha) UAN at Post-Anthesis[10]

UAN Solution Preparation and Application

e Dilution: To minimize the risk of leaf burn, UAN solution should be diluted with water. A 1:1
ratio of UAN to water is a common practice.[4][9][10]
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Timing of Application: Applications are typically made at specific growth stages, such as
tillering, boot stage, or post-anthesis, to target either yield or protein enhancement.[7][11]
Late-season applications, particularly post-anthesis, are often aimed at increasing grain
protein.[1][10]

Application Method: Apply the UAN solution using a calibrated sprayer to ensure uniform
coverage.[7] To further reduce leaf burn, consider using streamer bars or stream jet nozzles
which apply the fertilizer in concentrated bands, minimizing contact with foliage.[4]
Applications should ideally be made during cooler parts of the day to reduce the risk of
volatilization and leaf scorch.[3]

Data Collection and Analysis

Leaf Burn Assessment: Visually assess and score leaf burn on a percentage basis at several
time points after application.[4][5]

Normalized Difference Vegetation Index (NDVI): Collect NDVI readings throughout the
growing season to monitor plant health and nitrogen status.[9]

Yield and Yield Components: At maturity, harvest the central rows of each plot to determine
grain yield ( kg/ha ). Measure yield components such as the number of spikes per square
meter, grains per spike, and 1000-grain weight.

Grain and Straw Nitrogen Content: Analyze dried grain and straw samples for total nitrogen
concentration using a combustion analyzer.[9] This data is used to calculate nitrogen uptake
and use efficiency.

Statistical Analysis: Analyze the collected data using Analysis of Variance (ANOVA)
appropriate for an RCBD to determine the significance of treatment effects.

Data Presentation

Quantitative data should be summarized in tables to facilitate comparison between treatments.

Table 1: Effect of UAN Foliar Application Rate and Timing on Wheat Yield and Grain Protein
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N Rate ( Application  Grain Yield Grain Leaf Burn
Treatment .
kg/ha) Stage (kg/ha) Protein (%) (%)
Control 0 - Data Data 0
First Hollow
T2 14 Data Data Data
Stem
First Hollow
T3 28 Data Data Data
Stem
First Hollow
T4 40 Data Data Data
Stem
T5 14 Flag Leaf Data Data Data
T6 33.6 Boot Stage Data Data Data
T7 33.6 Post-Anthesis  Data Data Data

Table 2: Influence of UAN Foliar Application on Nitrogen Uptake and Use Efficiency

. Nitrogen
Grain N Straw N Total N
N Rate ( Use
Treatment Uptake ( Uptake ( Uptake ( .
kg/ha) Efficiency
kg/ha) kg/ha) kg/ha)
(%)
Control 0 Data Data Data Data
T2 14 Data Data Data Data
T3 28 Data Data Data Data
T4 40 Data Data Data Data
T5 14 Data Data Data Data
T6 33.6 Data Data Data Data
T7 33.6 Data Data Data Data

Visualizations
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Start: Experimental Setup

Plot Preparation
(Randomized Complete Block Design)

Foliar UAN Application
(Varying Rates and Timings)

In-Season Data Collection
(Leaf Burn, NDVI)

Harvest and Yield Measurement

Sample Analysis

(Grain/Straw N Content)

Statistical Analysis
(ANOVA)

End: Results and Interpretation

Click to download full resolution via product page

Caption: Experimental workflow for UAN foliar application research in wheat.
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Caption: Physiological impact of foliar UAN application on wheat.

Safety Precautions

+ Always wear appropriate PPE when handling and spraying UAN solutions.

« Follow all institutional and manufacturer guidelines for the safe handling and disposal of
chemical fertilizers.

+ Be aware of environmental conditions (wind speed and direction) during spray applications
to avoid drift to non-target areas.

Conclusion

This protocol provides a comprehensive framework for conducting research on the foliar
application of UAN in wheat. Adherence to these guidelines will ensure the collection of robust
and reliable data, enabling a thorough evaluation of the effects of foliar UAN on wheat yield and
quality. Researchers should adapt the specific rates and timings based on their experimental
objectives, local conditions, and wheat cultivars.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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wheat-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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